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Compound of Interest

Compound Name: MES sodium salt
CAS No.: 71119-23-8
Cat. No.: B011074
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling
of 2-(N-morpholino)ethanesulfonic acid (MES) powder, a common buffering agent in
biochemical and biological research. Adherence to these guidelines is crucial for ensuring
personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

MES powder is classified as a hazardous substance. According to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), MES monohydrate can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1] It is also harmful if
swallowed.[2]

Table 1: GHS Hazard Classification for MES Monohydrate
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

H319: Causes serious eye

o Category 2 / 2A o
Irritation irritation
Specific target organ toxicity — ]

) ] H335: May cause respiratory
Single exposure (Respiratory Category 3

tract irritation)

irritation

Source:[1][2]

A key physical hazard associated with many fine organic powders, including MES, is the
potential for a dust explosion.[2][3][4] This can occur if the powder is dispersed in the air in
sufficient concentrations in the presence of an ignition source within a confined space.[2][4]

Physical and Chemical Properties

Understanding the properties of MES powder is fundamental to its safe handling.

Table 2: Physical and Chemical Properties of MES Monohydrate
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Property Value
Appearance White crystalline powder
Odor Odorless

Molecular Formula

CeH13NO4S - H20

Molecular Weight 213.25 g/mol [5]

Melting Point >300 °C (>572 °F)[2][6]
pH 3.5-5.5 (0.5M solution)[2]
pKa 6.15 at 25°C[7]

Water Solubility

Soluble[5]

Vapor Pressure

Negligible[2]

Source:[2][5][6]

Hierarchy of Controls

To mitigate the risks associated with MES powder, a hierarchical approach to hazard control

should be implemented. This strategy prioritizes controls from most to least effective.
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Hierarchy of Controls for MES Powder Handling

Elimination
(Not Feasible: MES is required)

Substitution
(Substitute with a less hazardous buffer if possible)

Engineering Controls
Fume hoods, ventilation, containmen

'

Administrative Controls
SOPs, training, labelin

Least
ffective

Personal Protective Equipment (PPE
goggles, lab coat, respirator

Click to download full resolution via product page
Caption: Hierarchy of hazard controls for handling MES powder.
Safe Handling and Storage
4.1 Handling

« Ventilation: Always handle MES powder in a well-ventilated area.[1][7] Use of a chemical
fume hood or a powder weighing station with appropriate exhaust ventilation is highly
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recommended to minimize inhalation of dust particles.[2][3]

e Avoid Dust Formation: Take care to avoid dispersing dust into the air.[2][9] Use non-sparking
tools and clean up spills in a manner that does not generate airborne dust.[2]

e Hygiene: Do not eat, drink, or smoke in areas where MES powder is handled.[1][10] Wash
hands thoroughly after handling the material.[1][2]

4.2 Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][5][9]
« Conditions to Avoid: Avoid exposure to excess heat and incompatible materials.[5][9]

e Incompatible Materials: Store away from strong oxidizing agents.[5][9]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling MES powder to prevent exposure.[1]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Wear chemical safety goggles or eyeglasses
that comply with OSHA's eye and face
protection regulations (29 CFR 1910.133) or
European Standard EN166.[2]

Eye/Face Protection

Wear appropriate protective gloves (e.g., nitrile)
Skin Protection and a lab coat or other protective clothing to

prevent skin exposure.[1][2]

If ventilation is inadequate or for nuisance levels

of dust, use a type N95 (US) or type P1 (EN
Respiratory Protection 143) dust mask.[2] For higher exposure

potential, a NIOSH-approved self-contained

breathing apparatus may be necessary.[1][2]
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Source:[1][2]
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Caption: Standard handling workflow for MES powder in a laboratory setting.

Emergency Procedures

6.1 First Aid Measures
Immediate action is required in case of exposure.

Table 4: First Aid Measures for MES Powder Exposure
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Exposure Route

First Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[1] If not breathing,
give artificial respiration.[2] Seek medical

attention if symptoms persist.

Skin Contact

Wash the skin with plenty of soap and water for
at least 15 minutes.[2][11] Remove
contaminated clothing.[2] Get medical aid if

irritation develops or persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2] Remove contact
lenses if present and easy to do.[2] Seek

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[2] Call a poison center or a doctor if you
feel unwell.[1][2] Never give anything by mouth

to an unconscious person.[2]

Source:[1][2][11]
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Caption: Emergency first aid response flowchart for MES powder exposure.
6.2 Accidental Release Measures (Spills)

» Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE as
described in Section 5.0.[9][12] Evacuate unnecessary personnel from the area.[12]

e Environmental Precautions: Prevent the powder from entering drains, sewers, or public
waters.[1][10]

o Cleanup Methods: Moisten the spilled material with water to reduce airborne dust.[2] Use
non-sparking tools to mechanically recover the product.[1][2] Sweep or vacuum up the
spillage and place it in a suitable, closed container for disposal.[9]

6.3 Fire-Fighting Measures
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» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[1][9]

» Specific Hazards: Thermal decomposition can release irritating and toxic fumes, including
carbon oxides (CO, COz), nitrogen oxides (NOx), and sulfur oxides.[5][9]

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1][2]

Experimental Protocols

7.1 Protocol: Safe Weighing and Solution Preparation of MES Powder

o Preparation: Before handling the powder, confirm the laboratory's ventilation system is
operational. Designate a specific workspace for the procedure, preferably within a chemical
fume hood or powder containment hood.

e PPE: Don all required PPE: a lab coat, nitrile gloves, and chemical safety goggles. If not
using a containment hood, a dust mask (N95 or equivalent) is required.

* Weighing: Place a weigh boat on a calibrated analytical balance inside the ventilated
enclosure. Tare the balance. Carefully scoop the desired amount of MES powder onto the
weigh boat using a clean spatula, minimizing any disturbance that could create dust.

e Dissolving: In the fume hood, place a beaker containing approximately 80% of the final
desired volume of solvent (e.g., deionized water) on a stir plate.[7] Gently transfer the
weighed MES powder into the solvent. Avoid "dumping" the powder, which can create dust.

e Mixing: Begin stirring the solution slowly to dissolve the powder. Once dissolved, the pH can
be adjusted as needed using NaOH or HCL.[7]

¢ Final Volume: Transfer the solution to a volumetric flask and add solvent to reach the final
desired volume.

o Cleanup: Decontaminate the spatula and work surface using a wet wipe or towel. Dispose of
the weigh boat and any contaminated wipes in the appropriate chemical waste container.

» Post-Procedure: Remove PPE and wash hands thoroughly with soap and water.
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7.2 Protocol: Emergency Procedure for MES Powder Spill
o Alert Personnel: Immediately alert others in the vicinity of the spill.

o Evacuate: If the spill is large or has created a significant dust cloud, evacuate the immediate
area.

o Ventilate: Ensure the area is well-ventilated. If safe to do so, increase exhaust ventilation.

o Assess and Secure: From a safe distance, assess the extent of the spill. Restrict access to
the area.

o Don PPE: Before cleanup, don appropriate PPE, including a respirator, chemical resistant
gloves, safety goggles, and a lab coat.

e Contain and Clean:

o Gently cover the spill with damp paper towels or use a water mist to prevent dust from
becoming airborne. Do not use a dry brush or compressed air.

o Carefully scoop the moistened material into a clearly labeled, sealable waste container
using non-sparking tools.

o Perform a final decontamination of the area with wet wipes.

» Disposal: Dispose of the sealed waste container and all contaminated materials according to
institutional and local environmental regulations.[1]

e Reporting: Report the incident to the laboratory supervisor or Environmental Health & Safety
(EHS) department as per institutional policy.

Waste Disposal

Dispose of MES powder and contaminated materials in accordance with all applicable federal,
state, and local environmental regulations.[1][13] Do not allow the product to be released into
the environment or sewage system.[1][12][13] Unused buffer or contaminated materials should
be collected and handled by a licensed professional waste disposal service.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUQO) and is strictly not
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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